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Compound of Interest

Compound Name: Diethylvinylchlorosilane

Cat. No.: B13842395

Get Quote

Executive Summary
Diethylvinylchlorosilane (Et

ViSiCl) represents a critical class of organosilicon intermediates used primarily as a capping
agent and cross-linking precursor in the synthesis of vinyl-functionalized polysiloxanes. Unlike
its dimethyl analogue, the diethyl substitution provides increased steric bulk, influencing the
kinetics of nucleophilic substitution at the silicon center.

This guide provides a definitive reference for the spectroscopic identification of Et

ViSiCl. It synthesizes nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and
mass spectrometry (MS) data, grounded in the fundamental physics of organosilicon chemistry.
The protocols detailed herein prioritize the maintenance of anhydrous conditions, as the Si-Cl
bond is highly susceptible to rapid hydrolysis.

Physical & Chemical Properties
Before spectroscopic analysis, verification of bulk physical properties is essential for initial

purity assessment.
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Property Value Notes

Molecular Formula

C

H

ClSi

Molecular Weight 148.71 g/mol Isotopic average

Boiling Point ~135–140 °C

Predicted based on

homologous series (Et

SiCl is 144°C)

Density ~0.9 – 1.0 g/mL Typical for alkylchlorosilanes

Appearance Colorless, fuming liquid
Reacts with moisture to

release HCl

Solubility Soluble in aprotic solvents
Hexane, Toluene, DCM, THF

(anhydrous)

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural validation. The silicon center, bonded to an

electronegative chlorine, induces specific deshielding effects on the adjacent ethyl and vinyl

protons.

Sample Preparation Protocol
Critical: The Si-Cl bond hydrolyzes immediately upon contact with moisture, producing silanols

and HCl, which will distort chemical shifts and broaden peaks.

Solvent: Use Benzene-d

(C

D

) or Chloroform-d (CDCl
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) dried over molecular sieves (4Å). Benzene-d

is preferred to avoid acid-catalyzed exchange typical in "wet" CDCl

.

Tube Prep: Oven-dry NMR tubes at 120°C for >2 hours.

Atmosphere: Prepare samples in a nitrogen-filled glovebox or use a Schlenk line.

H NMR Data (400 MHz, C D )
The spectrum is characterized by the vinyl group's ABC spin system and the ethyl group's

multiplet patterns.

Moiety
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

Si-CH

-CH
0.95 – 1.05

Triplet (

Hz)
6H

Methyl protons of

the ethyl group.

Si-CH

-CH
0.70 – 0.85

Quartet (

Hz)
4H

Methylene

protons directly

attached to Si.

Shielded by Si.

Si-CH=CH 5.70 – 6.20
Multiplet (ABC

System)
3H

Characteristic

vinyl pattern. The

Si-Cl group

deshields these

slightly

compared to

vinylsilanes.

C NMR Data (100 MHz, C D )
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Carbon Environment
Shift (

, ppm)
Notes

Si-CH 6.0 – 9.0
Directly bonded to Si;

significantly shielded.

Si-CH

-CH
7.0 – 8.5

Methyl carbon of the ethyl

chain.

Si-CH=CH 132.0 – 135.0 Vinyl CH (alpha to Si).

Si-CH=CH 136.0 – 139.0
Vinyl CH

(beta to Si).

Si NMR Data
Shift:

+30 to +35 ppm (relative to TMS).

Diagnostic Value: The positive shift is diagnostic of a monochlorosilane (R

SiCl). Alkylsilanes (R

Si) typically appear near 0 ppm or negative values. The electronegative Cl atom deshields
the silicon nucleus.

Infrared (IR) Spectroscopy
IR analysis is particularly useful for rapid quality control to detect hydrolysis (broad -OH bands).

Key Diagnostic Bands
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Wavenumber (cm

)
Vibration Mode Intensity Interpretation

3050, 3010 =C-H Stretch Weak Vinyl C-H stretching.

2960, 2880 C-H Stretch Strong

Ethyl C-H stretching

(asymmetric/symmetri

c).

1590 – 1600 C=C Stretch Medium
Diagnostic vinyl group

stretch attached to Si.

1405
=CH

Scissoring
Medium

Vinyl in-plane

deformation.

1250 Si-C Deformation Strong
Characteristic "Si-

Methyl/Ethyl" band.

960 – 1010 =CH Out-of-plane Strong Vinyl wagging modes.

470 – 550 Si-Cl Stretch Very Strong

Primary confirmation

of the chlorosilane

functionality.

Contamination Alert: The appearance of a broad band at 3400 cm

(Si-OH) or a sharp doublet at 1050-1100 cm

(Si-O-Si) indicates hydrolysis and siloxane condensation.

Mass Spectrometry (MS)
Electron Impact (EI) ionization (70 eV) provides a distinct fragmentation pattern driven by the

stability of the silyl cation.

Fragmentation Logic[4]
Molecular Ion (M

): Visible at m/z 148 and 150 (due to
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Cl/

Cl isotopes in a 3:1 ratio).

Base Peak: Often results from the loss of the largest alkyl group or the formation of a

stabilized silyl cation.

Isotopic Clusters: The presence of Cl and Si creates distinct isotopic envelopes (Si has

Si,

Si,

Si; Cl has

Cl,

Cl).

Visualization: Fragmentation Pathway
The following diagram illustrates the primary fragmentation pathways for

Diethylvinylchlorosilane under EI conditions.

Molecular Ion (M+)
[Et2(Vi)Si-Cl]
m/z 148/150

Loss of Ethyl
[Et(Vi)Si-Cl]+
m/z 119/121

- C2H5 (29)

Loss of Chlorine
[Et2(Vi)Si]+

m/z 113

- Cl (35)

Loss of Vinyl
[Et2Si-Cl]+

m/z 121/123

- C2H3 (27)

Click to download full resolution via product page

Figure 1: Predicted EI-MS fragmentation pathways showing the loss of ethyl, vinyl, and chlorine

radicals.
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Experimental Workflow: Hydrolysis & Stability
Understanding the reactivity of the Si-Cl bond is crucial for safe handling and accurate

analysis. The following workflow outlines the degradation pathway if the sample is mishandled.

Diethylvinylchlorosilane
(Anhydrous)

Exposure to Atmospheric Moisture
(H2O)

Silanol Intermediate
[Et2(Vi)Si-OH] + HCl

Hydrolysis

Condensation Reaction
(- H2O)

Rapid

Disiloxane Dimer
[Et2(Vi)Si-O-Si(Vi)Et2]

Formation of Siloxane

Click to download full resolution via product page

Figure 2: Hydrolysis pathway. Note that the release of HCl can damage analytical equipment

(e.g., MS detectors, NMR probes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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